![molecular formula C9H16OS B13833652 O-prop-2-enyl hexanethioate](/img/structure/B13833652.png)
O-prop-2-enyl hexanethioate
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
O-prop-2-enyl hexanethioate can be synthesized through the esterification of hexanethioic acid with prop-2-en-1-ol. The reaction typically involves the use of a catalyst such as sulfuric acid to facilitate the esterification process. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired ester .
Industrial Production Methods
In an industrial setting, the production of this compound involves similar esterification processes but on a larger scale. The use of continuous reactors and efficient separation techniques such as distillation ensures high yield and purity of the product .
Chemical Reactions Analysis
Types of Reactions
O-prop-2-enyl hexanethioate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides and sulfones.
Reduction: Reduction reactions can convert the thioester group to a thiol.
Substitution: The ester group can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracetic acid.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.
Substitution: Nucleophiles like amines and alcohols can be used under basic conditions.
Major Products Formed
Oxidation: Sulfoxides and sulfones.
Reduction: Thiols.
Substitution: Various substituted thioesters.
Scientific Research Applications
O-prop-2-enyl hexanethioate has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis for the preparation of other sulfur-containing compounds.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties.
Industry: Utilized in the production of flavors and fragrances due to its unique odor profile.
Mechanism of Action
The mechanism of action of O-prop-2-enyl hexanethioate involves its interaction with various molecular targets. The thioester group can undergo hydrolysis to release hexanethioic acid and prop-2-en-1-ol, which can further interact with biological molecules. The compound’s reactivity with nucleophiles and electrophiles makes it a versatile reagent in chemical reactions .
Comparison with Similar Compounds
Similar Compounds
Allyl hexanoate: Similar ester structure but with an allyl group instead of a prop-2-enyl group.
Diallyl carbonate: Contains two allyl groups and a carbonate functional group.
Allyl phenoxyacetate: Contains an allyl group and a phenoxyacetate group.
Uniqueness
O-prop-2-enyl hexanethioate is unique due to its thioester functional group, which imparts distinct reactivity and properties compared to other similar compounds. Its ability to undergo a wide range of chemical reactions makes it valuable in various applications .
Properties
Molecular Formula |
C9H16OS |
---|---|
Molecular Weight |
172.29 g/mol |
IUPAC Name |
O-prop-2-enyl hexanethioate |
InChI |
InChI=1S/C9H16OS/c1-3-5-6-7-9(11)10-8-4-2/h4H,2-3,5-8H2,1H3 |
InChI Key |
AAZYSSVFOKJVHU-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCC(=S)OCC=C |
Origin of Product |
United States |
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